![molecular formula C26H30N2O3 B214124 5-Acetyl-9,9-dimethyl-6-(2-propoxyphenyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one](/img/structure/B214124.png)
5-Acetyl-9,9-dimethyl-6-(2-propoxyphenyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one
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Overview
Description
5-Acetyl-9,9-dimethyl-6-(2-propoxyphenyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one, also known as Ro 15-4513, is a benzodiazepine derivative that has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Mechanism of Action
5-Acetyl-9,9-dimethyl-6-(2-propoxyphenyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one 15-4513 acts as a selective antagonist at the benzodiazepine site of the GABA-A receptor. It binds to the receptor with high affinity and specificity, effectively blocking the binding of benzodiazepine receptor agonists. This results in a reduction in the activity of GABA-A receptors and a decrease in the inhibitory neurotransmission in the central nervous system.
Biochemical and Physiological Effects
This compound 15-4513 has been shown to have anxiolytic, anticonvulsant, and sedative effects in animal models. It has also been shown to be effective in reversing the effects of benzodiazepine receptor agonists, such as diazepam, and in treating alcohol withdrawal symptoms. This compound 15-4513 has been found to increase the release of dopamine in the nucleus accumbens, suggesting a potential role in the treatment of drug addiction.
Advantages and Limitations for Lab Experiments
5-Acetyl-9,9-dimethyl-6-(2-propoxyphenyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one 15-4513 has several advantages for lab experiments. It has high affinity and specificity for the benzodiazepine site of the GABA-A receptor, making it a useful tool for investigating the role of benzodiazepine receptors in the central nervous system. However, this compound 15-4513 has a relatively short half-life, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 5-Acetyl-9,9-dimethyl-6-(2-propoxyphenyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one 15-4513. One potential direction is the investigation of its potential therapeutic applications in drug addiction and alcoholism. Another direction is the development of more potent and selective benzodiazepine receptor antagonists for the treatment of neurological and psychiatric disorders. Additionally, the use of this compound 15-4513 as a tool for investigating the role of benzodiazepine receptors in the central nervous system may lead to a better understanding of the underlying mechanisms of these disorders.
Synthesis Methods
5-Acetyl-9,9-dimethyl-6-(2-propoxyphenyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one 15-4513 can be synthesized through a multi-step process starting with the reaction of 2-propoxybenzaldehyde with 2,4-dimethyl-3-pentanone to form the intermediate 2-propoxy-4,6-dimethyl-3-hydroxyacetophenone. This intermediate is then reacted with 1,2-diaminobenzene to form the benzodiazepine ring system, which is subsequently acetylated to yield this compound 15-4513.
Scientific Research Applications
5-Acetyl-9,9-dimethyl-6-(2-propoxyphenyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one 15-4513 has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. It has been shown to have anxiolytic, anticonvulsant, and sedative effects in animal models. Additionally, this compound 15-4513 has been investigated for its potential to reverse the effects of benzodiazepine receptor agonists, such as diazepam, and to treat alcohol withdrawal symptoms.
properties
Molecular Formula |
C26H30N2O3 |
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Molecular Weight |
418.5 g/mol |
IUPAC Name |
5-acetyl-9,9-dimethyl-6-(2-propoxyphenyl)-6,8,10,11-tetrahydrobenzo[b][1,4]benzodiazepin-7-one |
InChI |
InChI=1S/C26H30N2O3/c1-5-14-31-23-13-9-6-10-18(23)25-24-20(15-26(3,4)16-22(24)30)27-19-11-7-8-12-21(19)28(25)17(2)29/h6-13,25,27H,5,14-16H2,1-4H3 |
InChI Key |
DESSPRRCUAPCRU-UHFFFAOYSA-N |
SMILES |
CCCOC1=CC=CC=C1C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C |
Canonical SMILES |
CCCOC1=CC=CC=C1C2C3=C(CC(CC3=O)(C)C)NC4=CC=CC=C4N2C(=O)C |
Origin of Product |
United States |
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